11H-Benzo[a]fluorene
Overview
Description
11H-Benzo[a]fluorene, also known as Benzo[a]fluorene or Chrysofluorene, is a polycyclic aromatic hydrocarbon (PAH) with the molecular formula C17H12 . It has a molecular weight of 216.2772 . It is currently listed as a Group 3 carcinogen .
Synthesis Analysis
The synthesis of 11H-Benzo[a]fluorene involves several steps. In one study, methyl-11H-benzo[a]fluorene-11-carboxylate was converted to the corresponding diester with hydrolysis and decarboxylation yielding 11H-benzo[a]fluorene-11-propionic-acid, which was converted to its acid chloride and cyclized to the critical ketone intermediate .Molecular Structure Analysis
The molecular structure of 11H-Benzo[a]fluorene can be viewed using Java or Javascript . It is also available as a 2D Mol file or as a computed 3D SD file .Physical And Chemical Properties Analysis
11H-Benzo[a]fluorene has a molecular weight of 216.2772 . It is not combustible . The substance has a boiling point of 686.2 K and a melting point between 462 and 463 K .Scientific Research Applications
Synthetic Pathways and Chemical Transformations
The synthesis of 11H-benzo[b]fluorene derivatives through biradicals generated from benzoenyne-allenes has been achieved. This involves a sequence of reactions leading to the formation of compounds like 11H-benzo[b]fluoren-11-ols and 1H-cyclobut[a]indenes (Li, Zhang, Petersen, & Wang, 2001).
A study on Peterson Olefination revealed unexpected rearrangements in the synthesis of polycyclic aromatic enes series, including 11H-benzo[a]fluorene derivatives (Assadi, Pogodin, & Agranat, 2011).
Research shows that benzo[b]fluorene can be formed from compounds like (±)-2,2′-Spirobiindan-1,1′-dione in a strongly acidic medium, demonstrating the compound's formation via water elimination from 1,3-diols (Schönberg & Sidky, 1974).
Photophysical and Chemical Properties
The synthesis and analysis of substituted 9-aryl-9H-fluorenes from triarylcarbinols have been conducted, focusing on compounds like 9-methoxy-11-(naphthalen-1-yl)-11H-benzo[a] fluorene, revealing insights into their chemo-selective properties and kinetics (Teng et al., 2013).
The excited state intramolecular proton transfer (ESIPT) in 10-hydroxy-11H-benzo[b]fluoren-11-one was studied, revealing differences in photophysics between isomers and highlighting the impact of structural changes on material properties (Piechowska & Angulo, 2019).
Environmental and Analytical Applications
A study on size-segregated atmospheric particles found various oxygenated polycyclic aromatic hydrocarbons (OPAH) including 11H-benzo[a]fluorene, providing insights into environmental pollution and analytical techniques for identifying such compounds (Allen et al., 1997).
The synthesis of 5-(2-methoxy-1-naphthyl)- and 5-[2-(methoxymethyl)-1-naphthyl]-11H-benzo[b]fluorene via benzannulated enyne–allenes, used for Schmittel cascade cyclization reactions, shows the application of 11H-benzo[b]fluorene in complex organic synthesis (Wang et al., 2011).
properties
IUPAC Name |
11H-benzo[a]fluorene | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H12/c1-3-7-14-12(5-1)9-10-16-15-8-4-2-6-13(15)11-17(14)16/h1-10H,11H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HKMTVMBEALTRRR-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C2=CC=CC=C2C3=C1C4=CC=CC=C4C=C3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H12 | |
Record name | BENZO(a)FLUORENE | |
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Source | PubChem | |
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DSSTOX Substance ID |
DTXSID3075204 | |
Record name | 11H-Benzo[a]fluorene | |
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Molecular Weight |
216.28 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Physical Description |
Colorless solid; [ICSC] Plate-like crystals, insoluble in water; [MSDSonline], COLOURLESS PLATE-LIKE CRYSTALS. | |
Record name | 1,2-Benzofluorene | |
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Record name | BENZO(a)FLUORENE | |
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Boiling Point |
405 °C, 399 °C | |
Record name | Benzo(a)fluorene | |
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Record name | BENZO(a)FLUORENE | |
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Solubility |
In water, 0.045 mg/L at 25 °C, Slightly soluble in ethanol; soluble in ether, benzene, chloroform, Solubility in water: very poor | |
Record name | Benzo(a)fluorene | |
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Record name | BENZO(a)FLUORENE | |
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Vapor Pressure |
0.00000468 [mmHg], 2.43X10-7 mm Hg at 25 °C | |
Record name | 1,2-Benzofluorene | |
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Record name | Benzo(a)fluorene | |
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Product Name |
11H-Benzo[a]fluorene | |
Color/Form |
White or off-white powder, Platelets from acetone or acetic acid, Colorless plate like crystals, Beige powder[Sigma-Aldrich; Product Information for 11H-Benzo | |
CAS RN |
238-84-6, 30777-18-5 | |
Record name | 11H-Benzo[a]fluorene | |
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Record name | Benzo(a)fluorene | |
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Record name | 11H-Benzo[a]fluorene | |
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Record name | Benzo[a]fluorene | |
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Record name | 11H-BENZO(A)FLUORENE | |
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Record name | BENZO(a)FLUORENE | |
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Melting Point |
189.6 °C, 189 °C | |
Record name | Benzo(a)fluorene | |
Source | Hazardous Substances Data Bank (HSDB) | |
URL | https://pubchem.ncbi.nlm.nih.gov/source/hsdb/8435 | |
Description | The Hazardous Substances Data Bank (HSDB) is a toxicology database that focuses on the toxicology of potentially hazardous chemicals. It provides information on human exposure, industrial hygiene, emergency handling procedures, environmental fate, regulatory requirements, nanomaterials, and related areas. The information in HSDB has been assessed by a Scientific Review Panel. | |
Record name | BENZO(a)FLUORENE | |
Source | ILO-WHO International Chemical Safety Cards (ICSCs) | |
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Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Citations
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